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Compound of Interest

Compound Name:
1-Hydroxy-1-

cyclopropanecarboxylic acid

Cat. No.: B023762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Hydroxy-1-
cyclopropanecarboxylic acid, a molecule of interest in various scientific domains. This

document outlines its chemical properties, synthesis protocols, and known biological

significance, presenting the information in a structured and accessible format for laboratory and

research applications.

Chemical and Physical Properties
1-Hydroxy-1-cyclopropanecarboxylic acid is a solid organic compound.[1] Its fundamental

properties are summarized below, providing essential data for experimental design and

chemical handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b023762?utm_src=pdf-interest
https://www.benchchem.com/product/b023762?utm_src=pdf-body
https://www.benchchem.com/product/b023762?utm_src=pdf-body
https://www.benchchem.com/product/b023762?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/293881
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 17994-25-1 [1][2][3][4]

Molecular Formula C₄H₆O₃ [2][4]

Molecular Weight 102.09 g/mol [1][2][4]

Melting Point 108-110 °C [1][4]

Appearance Solid [1]

IUPAC Name
1-hydroxycyclopropane-1-

carboxylic acid
[2]

InChI Key
GQXURJDNDYACGE-

UHFFFAOYSA-N
[1][2]

SMILES C1CC1(C(=O)O)O [2]

Synthesis Protocols
Multiple synthetic routes for 1-Hydroxy-1-cyclopropanecarboxylic acid have been

documented. Below are detailed experimental protocols for two distinct methods.

2.1. Method 1: Hydrolysis of a Precursor

This method involves the hydrolysis of a precursor compound using lithium hydroxide in a

mixed solvent system.

Experimental Protocol:

Dissolution: Dissolve 900.0g (7.76 mol, 1.0 eq) of the starting compound (Compound 2) in 9L

of a 5:2 mixture of tetrahydrofuran and water.[5]

Reagent Addition: Add 1862.4g (77.6 mol, 10 eq) of lithium hydroxide to the solution in

batches.[5]

Reaction: Heat the reaction mixture to 30°C in an oil bath and maintain for 12 hours.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/293881
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxy-1-cyclopropanecarboxylic-acid
https://www.fishersci.ca/shop/products/1-hydroxy-1-cyclopropanecarboxylic-acid-98-acros-organics-2/p-4510209
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3723162.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxy-1-cyclopropanecarboxylic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3723162.aspx
https://www.sigmaaldrich.com/KR/ko/product/aldrich/293881
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxy-1-cyclopropanecarboxylic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3723162.aspx
https://www.sigmaaldrich.com/KR/ko/product/aldrich/293881
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3723162.aspx
https://www.sigmaaldrich.com/KR/ko/product/aldrich/293881
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxy-1-cyclopropanecarboxylic-acid
https://www.sigmaaldrich.com/KR/ko/product/aldrich/293881
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxy-1-cyclopropanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxy-1-cyclopropanecarboxylic-acid
https://www.benchchem.com/product/b023762?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/1-hydroxy-1-cyclopropanecarboxylic-acid.htm
https://www.chemicalbook.com/synthesis/1-hydroxy-1-cyclopropanecarboxylic-acid.htm
https://www.chemicalbook.com/synthesis/1-hydroxy-1-cyclopropanecarboxylic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching and Neutralization: After the reaction is complete, cool the mixture to room

temperature. Adjust the pH to 5-6 using a 2N aqueous hydrochloric acid solution.[5]

Extraction: Perform liquid-liquid extraction three times using 5L of ethyl acetate for each

extraction.[5]

Drying and Concentration: Combine the organic phases and dry over anhydrous magnesium

sulfate. Filter the solution and concentrate the organic phase to yield the final product.[5]

The reported yield for this method is 85.2%, resulting in 673.2g (6.6 mol) of 1-Hydroxy-1-
cyclopropanecarboxylic acid as a white solid.[5]
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Synthesis Workflow: Method 1

Preparation

Reaction

Workup & Purification

Start

Dissolve Compound 2 in THF/Water

Add Lithium Hydroxide

Heat to 30°C for 12h

Cool to Room Temperature

Neutralize with HCl (aq)

Extract with Ethyl Acetate (3x)

Dry Organic Phase (MgSO4)

Concentrate Organic Phase

End Product:
1-Hydroxy-1-cyclopropanecarboxylic acid

Click to download full resolution via product page

Caption: Synthesis of 1-Hydroxy-1-cyclopropanecarboxylic acid via hydrolysis.
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2.2. Method 2: From 1-Aminocyclopropyl Formate

This patented method utilizes commercially available 1-aminocyclopropyl formate as the

starting material and involves a two-step reaction process. The overall yield is reported to be in

the range of 60-70%.[6]

Experimental Protocol:

Step 1: Synthesis of 1-Hydroxycyclopropyl Formate

Dissolution: Dissolve 1-aminocyclopropyl formate (Compound 1) in an aqueous solution of

sulfuric acid, with a molar ratio of sulfuric acid to Compound 1 of 1.0-1.1:1.[6]

Cooling: Cool the solution to 0-5°C in an ice bath.[6]

Diazotization: Add a sodium nitrite solution to the reaction mixture. The molar ratio of sodium

nitrite to Compound 1 should be 1.0-1.1:1.[6]

Reaction: Allow the reaction to proceed for 0.5-1 hour at a temperature of 15-30°C to

generate 1-hydroxycyclopropyl formate (Compound 2).[6]

Step 2: Deprotection to 1-Hydroxycyclopropanecarboxylic Acid

Ester Hydrolysis: Remove the ester protecting group from the 1-hydroxycyclopropyl formate

obtained in Step 1 to yield 1-hydroxycyclopropanecarboxylic acid (Compound 3).[6]

Purification: The final product can be obtained with high purity through simple extraction and

concentration.[6]
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Synthesis Workflow: Method 2

Step 1: Formation of 1-Hydroxycyclopropyl Formate

Step 2: Deprotection and Purification

Start:
1-Aminocyclopropyl Formate

Dissolve in H2SO4 (aq)

Cool to 0-5°C

Add NaNO2 Solution

React for 0.5-1h at 15-30°C

Intermediate:
1-Hydroxycyclopropyl Formate

Remove Ester Protecting Group

Extract and Concentrate

End Product:
1-Hydroxy-1-cyclopropanecarboxylic acid

Click to download full resolution via product page

Caption: Two-step synthesis from 1-aminocyclopropyl formate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b023762?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications
Cyclopropane derivatives are known for a wide range of biological activities, including enzyme

inhibition and use as conformationally restricted amino acid mimics.[7] While specific signaling

pathways for 1-hydroxy-1-cyclopropanecarboxylic acid are not extensively detailed in the

literature, related compounds show significant biological effects. For instance, 2,2-dimethyl-1-

hydroxycyclopropanecarboxylic acid acts as a moderate inhibitor of dihydroxy acid

dehydratase.[7]

Derivatives of cyclopropanecarboxylic acid are also being explored as potential therapeutics.

Some are investigated as inhibitors of O-Acetylserine Sulfhydrylase (OASS), which could serve

as adjuvants to enhance the efficacy of antibiotics like colistin against Gram-negative bacteria.

Furthermore, certain cyclopropane carboxylic acid derivatives are being developed for the

treatment of respiratory diseases and inflammation through the inhibition of leukotriene C4

synthase.[8]

Safety and Handling
Hazard Identification:

1-Hydroxy-1-cyclopropanecarboxylic acid is classified as a hazardous substance.[9]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Measures:

Handling: Use in a well-ventilated area.[9] Avoid breathing dust. Wash hands and any

exposed skin thoroughly after handling.[9]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

a face shield. A dust mask (type N95 or equivalent) is recommended.[1][9]
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First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[9]

Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[9]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[9]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[9]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[9] It is classified under

Storage Class 11 for combustible solids.[1]

Hazard Classification GHS Pictogram Signal Word

Skin Irritation (Category 2) Warning Warning

Eye Irritation (Category 2) Warning Warning

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

Warning Warning

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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